2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid
• InChI: InChI=1S/C12H12N2O4/c1-12(2,11(15)16)10-6-7-5-8(14(17)18)3-4-9(7)13-10/h3-6,13H,1-2H3,(H,15,16)
• InChI Key: OACIOHPWCLZMTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-])C(=O)O

Description

2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate (4.60 g, 16.7 mmol) was dissolved in THF/water (2:1, 30 mL). LiOH.H2O (1.40 g, 33.3 mmol) was added and the mixture was stirred at 50° C. for 3 h. The mixture was made acidic by the careful addition of 3N HCl, The product was extracted with ethylacetate and the combined organic phases were washed with brine and dried over magnesium sulfate to give 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid (4.15 g, 99%).